Cas no 342611-03-4 (Benzaldehyde-formyl-d,4-(methoxy-d3)- (9CI))

• Product Name: Benzaldehyde-formyl-d,4-(methoxy-d3)- (9CI)
• CAS No: 342611-03-4
• MF: C₈H₈O₂
• MW: 140.172569274902
• CID: 304709
• PubChem ID: 102601081
• Update Time: 2025-04-19

Benzaldehyde-formyl-d,4-(methoxy-d3)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde-formyl-d,4-(methoxy-d3)- (9CI)
• 342611-03-4
• 4-(Methoxy-d3)benzaldehyde-formyl-d
• DTXSID301292247
• 4-METHOXY-D3-BENZALDEHYDE-alpha-D1

• Inchi： 1S/C8H8O2/c1-10-8-4-2-7(6-9)3-5-8/h2-6H,1H3/i1D3,6D
• InChI Key： ZRSNZINYAWTAHE-BKLIMVFQSA-N
• SMILES： O(C([2H])([2H])[2H])C1C=CC(C([2H])=O)=CC=1

Computed Properties

• Exact Mass: 140.078
• Monoisotopic Mass: 140.078
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 26.30000
• LogP: 1.50770